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Compound of Interest

Compound Name: Barium arsenide

Cat. No.: B1516537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization,

and thermoelectric properties of Zintl compounds. The accompanying protocols offer detailed

methodologies for the key experimental procedures involved in evaluating these promising

materials for thermoelectric applications.

Introduction to Thermoelectric Zintl Compounds
Zintl phases are a class of materials characterized by a unique bonding structure, combining

ionic and covalent interactions. In these compounds, electropositive elements (typically alkali,

alkaline-earth, or rare-earth metals) donate their valence electrons to more electronegative

elements, which in turn form covalently bonded anionic sublattices. This distinct electronic

structure often results in materials with narrow band gaps and complex crystal structures.[1]

The complexity of their crystal lattices, often featuring large unit cells and heavy constituent

atoms, leads to intrinsically low lattice thermal conductivity (κL), a key attribute for efficient

thermoelectric materials.[2][3] This "phonon-glass" behavior, combined with the potential for

favorable electronic properties ("electron-crystal"), makes Zintl compounds highly attractive for

solid-state power generation and cooling applications.[2] The efficiency of a thermoelectric

material is quantified by the dimensionless figure of merit, ZT, defined as:

ZT = (S²σT) / κ
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where:

S is the Seebeck coefficient (thermopower)

σ is the electrical conductivity

T is the absolute temperature

κ is the total thermal conductivity (κ = κL + κe, where κe is the electronic thermal

conductivity)[2]

Key Classes of Thermoelectric Zintl Compounds
Several families of Zintl compounds have demonstrated promising thermoelectric performance.

These include, but are not limited to:

A₁₄MPn₁₁ type (e.g., Yb₁₄MnSb₁₁): These compounds are among the most studied high-

temperature p-type thermoelectric materials.[4]

A₂₁M₄Pn₁₈ type (e.g., Eu₂₁Zn₄As₁₈): Characterized by very large and complex crystal

structures, these materials exhibit ultralow thermal conductivity.[2][5]

A₉M₄₊ₓPn₉ type (e.g., Ca₉Zn₄.₅Sb₉): These compounds offer opportunities for tuning

thermoelectric properties through controlled doping and manipulation of interstitial atoms.[6]

[7][8]

AB₂Pn₂ type (e.g., YbZn₂Sb₂): This family of compounds has also been investigated for its

thermoelectric potential.[9]

Data Presentation: Thermoelectric Properties of
Selected Zintl Compounds
The following tables summarize the key thermoelectric parameters for several representative

Zintl compounds.
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Compo
und

Type
Temper
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(K)
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k
Coeffici
ent (S)
(μV/K)

Electric
al
Conduc
tivity (σ)
(S/cm)

Thermal
Conduc
tivity (κ)
(W/m·K)

Figure
of Merit
(ZT)

Referen
ce(s)

Yb₁₄MnS

b₁₁
p-type 1275 - - - ~1.3 [2][4]

Yb₁₄Mn₁.

₀₅Sb₁₁
p-type 1000 - - - 1.1 - 1.2 [4]

Eu₂₁Zn₄A

s₁₈
p-type 750 >440 Low

0.42 (at

873 K)
0.08 [2][10]

Yb₁₀MnS

b₉
p-type 825 High Low Ultralow ~0.34 [11]

Ca₉Zn₄.₅

Sb₉
p-type 873 - - Low

0.72 (Cu-

doped)
[12]

Ca₁₀AlSb

₉
p-type 573 ~350 - 0.6 - 0.7 - [13]

YbZn₂Bi₂ - 300 - - 1.5 x 10¹⁵ 0.04 [9]

Mandatory Visualizations
Logical Relationship of Thermoelectric Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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